Zinc dihydrogen phosphate

• IUPAC Name: zinc;dihydrogen phosphate
• InChI: InChI=1S/2H3O4P.Zn/c2*1-5(2,3)4;/h2*(H3,1,2,3,4);/q;;+2/p-2
• InChI Key: MFXMOUUKFMDYLM-UHFFFAOYSA-L
• Canonical SMILES: OP(=O)(O)[O-].OP(=O)(O)[O-].[Zn+2]
• Molecular Formula: H4O8P2Zn
• DSSTOX Substance ID: DTXSID60892261
• Molecular Weight: 259.4 g/mol
• Physical Description: Liquid; NKRA
• CAS No.: 13598-37-3

Description

Zinc dihydrogen phosphate is a useful research compound. Its molecular formula is H4O8P2Zn and its molecular weight is 259.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Plastics -> Polymer Type -> N.a.. However, this does not mean our product can be used or applied in the same or a similar way.
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Scientific Research Applications

• Corrosion and Abrasion Protection : Zinc phosphate is primarily used for protecting metal from corrosion and abrasion. Electron beam exposure significantly influences the phase and microstructure of zinc phosphate, which has practical importance for industrial and medical applications (He, Zhang, Lu, & Yassar, 2014).

• Electrochemical Properties in Nanorod Films : Zinc phosphate impacts the electrochemical properties of ZnO nanorod films. Phosphorus doping in these films shows reduced zinc dissolution and enhanced water repellent surfaces, useful in material science and corrosion research (Ozcan, Kielar, Pohl, & Grundmeier, 2014).

• Biomaterial for Bone Repair : Synthetic α- and β-Hopeite, two polymorphs of zinc phosphate tetrahydrates, have been synthesized and studied for their potential in biomedical applications, particularly in bone repair due to their unique crystallographic and thermodynamic properties (Herschke, Rottstegge, Lieberwirth, & Wegner, 2006).

• Cosmetic Industry Applications : Zinc phosphate is explored as a novel white pigment for cosmetics. Its photocatalytic activity and properties like moisture retention and smoothness make it suitable for cosmetic applications (Onoda & Haruki, 2015).

• Bone Regeneration Biomaterial : Zinc incorporation into calcium phosphate improves bone repair and regeneration. Zinc has stimulatory effects on bone formation and inhibitory effects on osteoclastic bone resorption (Cruz et al., 2018).

• Optical Properties in Crystal Growth : Zinc ion concentration affects the morphology and optical properties of Potassium dihydrogen phosphate (KDP) crystals, indicating its potential applications in optics and crystal growth studies (Qin, Wang, Gu, Yu, & Xu, 2019).

• Phosphating Process in Industrial Chemistry : Micronized zinc phosphate dihydrate is investigated for its potential to reduce or eliminate heavy metals from the phosphating process, important in protecting metal parts against corrosion (Zabloudil et al., 2022).

• Nonlinear Optical Applications : Zinc potassium phosphate hexahydrate crystals exhibit photo-induced optical second harmonic generation, making them potential candidates for optical switchers in low-temperature conditions (Krishnakumar et al., 2009).

Mechanism of Action

Target of Action

Zinc dihydrogen phosphate primarily targets zinc transporters and phosphorus transporters in the body . These transporters play a crucial role in maintaining homeostasis of zinc and phosphorus, which are essential for various biological processes .

Mode of Action

This compound interacts with its targets, the zinc and phosphorus transporters, to regulate the homeostasis of these elements . For instance, zinc deficiency can cause an increase in shoot phosphorus content in certain organisms, indicating that zinc and phosphorus homeostasis are co-regulated . Moreover, zinc transporters have been shown to facilitate adaptation responses to phosphorus deficiency by upregulating acid phosphatase activity .

Biochemical Pathways

This compound affects numerous biochemical pathways. As a trace nutrient, zinc plays important roles in various signal transduction pathways involved in distinct physiological or pathological processes . It is involved in the regulation of protein kinases and phosphatases, which are key regulators in controlling the phosphorylation of proteins . Furthermore, zinc is involved in the neutralization of reactive oxygen species (ROS) as well as in glucose and lipid metabolism .

Pharmacokinetics

It’s known that when the corrosive environment reaches the metal surface, this compound dispersed in the coating is hydrolyzed to form zinc hydroxide and secondary phosphate ions . This suggests that the compound undergoes chemical changes upon interaction with the environment, which could impact its bioavailability.

Result of Action

The action of this compound results in molecular and cellular effects. Zinc is involved in the regulation of a variety of biological molecules such as transcription factors, enzymes, transporter proteins, and receptors . Disruption of zinc homeostasis due to zinc deficiency or excessive zinc absorption can affect growth, morphogenesis, immune response, as well as neurosensory and endocrine functions .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the availability of other nutrients in the environment influences the homeostasis of zinc within plants . Adequate zinc supply can facilitate adaptation responses to phosphorus deficiency, whereas zinc and phosphorus excess can be alleviated by increasing phosphorus and zinc supply, respectively .

Safety and Hazards

Zinc dihydrogen phosphate is not combustible. It is advised to avoid dust formation, avoid breathing mist, gas or vapours, and avoid contacting with skin and eye. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Biochemical Analysis

Biochemical Properties

Zinc dihydrogen phosphate is involved in several biochemical reactions, primarily due to its ability to interact with enzymes, proteins, and other biomolecules. It acts as a cofactor for numerous enzymes, facilitating catalytic activities essential for metabolic processes. For instance, this compound interacts with metalloproteins, which are proteins that contain a metal ion cofactor. These interactions are crucial for the structural stability and function of the proteins. Additionally, this compound can influence the activity of phosphatases, enzymes that remove phosphate groups from molecules, thereby regulating various cellular processes .

Cellular Effects

This compound has profound effects on different types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can affect the activity of zinc finger proteins, which are involved in DNA binding and transcription regulation. This interaction can lead to changes in gene expression, impacting cell growth, differentiation, and apoptosis. Moreover, this compound plays a role in maintaining cellular homeostasis by regulating the levels of reactive oxygen species (ROS) and protecting cells from oxidative stress .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific sites on enzymes and proteins, altering their conformation and activity. For instance, this compound can inhibit or activate enzymes by binding to their active sites or allosteric sites. This binding can lead to changes in the enzyme’s catalytic efficiency and substrate specificity. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcription of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. Studies have shown that this compound is relatively stable under physiological conditions, but it can degrade over time, leading to changes in its biochemical properties. Long-term exposure to this compound can result in alterations in cellular function, including changes in cell proliferation, differentiation, and apoptosis. These effects are often observed in both in vitro and in vivo studies, highlighting the importance of considering the temporal aspects of this compound’s activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as promoting cell growth and enhancing immune function. At high doses, it can exhibit toxic effects, including oxidative stress, inflammation, and tissue damage. Studies have identified threshold effects, where the compound’s impact shifts from beneficial to harmful. These findings underscore the importance of determining the optimal dosage of this compound to avoid adverse effects in animal models .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It plays a role in phosphate metabolism, where it participates in the regulation of phosphate homeostasis and energy production. This compound can also affect the activity of enzymes involved in glycolysis, the citric acid cycle, and oxidative phosphorylation. These interactions can influence metabolic flux and the levels of key metabolites, impacting overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. Zinc transporters, such as ZIP and ZnT proteins, facilitate the uptake and efflux of zinc ions, ensuring proper distribution of this compound. Additionally, binding proteins, such as metallothioneins, help sequester and store zinc ions, preventing their accumulation to toxic levels. These transport and distribution mechanisms are essential for maintaining zinc homeostasis and ensuring the proper functioning of cellular processes .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. It is often localized to organelles such as the endoplasmic reticulum, Golgi apparatus, and mitochondria. This localization is mediated by targeting signals and post-translational modifications that direct this compound to specific compartments. The subcellular localization of this compound is crucial for its role in regulating enzyme activity, gene expression, and cellular metabolism .